1-[(6-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]-3-(2-methylphenyl)-3-pyrrolidinol

• IUPAC Name: [3-hydroxy-3-(2-methylphenyl)pyrrolidin-1-yl]-(6-methylimidazo[1,2-a]pyridin-2-yl)methanone
• InChI: InChI=1S/C20H21N3O2/c1-14-7-8-18-21-17(12-23(18)11-14)19(24)22-10-9-20(25,13-22)16-6-4-3-5-15(16)2/h3-8,11-12,25H,9-10,13H2,1-2H3
• InChI Key: RDDAOTAMEGVUAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)C(=O)N3CCC(C3)(C4=CC=CC=C4C)O
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds like 1-[(6-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]-3-(2-methylphenyl)-3-pyrrolidinol involves multi-step chemical reactions, including condensation and cyclization. For similar compounds, a common approach includes the use of polyphosphoric acid (PPA) as a catalyst to promote the condensation of specific precursors. For instance, substituted 2-(2-pyridin-4-yl-vinyl)-1H-benzimidazole derivatives were synthesized through condensation reactions from corresponding phenylenediamines and pyridinyl-acrylic acids in PPA, demonstrating a method that could be adapted for the synthesis of related compounds (Hranjec et al., 2008).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed via spectroscopic methods and X-ray crystallography. The structure of related compounds, such as 2-(2-pyridin-4-yl-vinyl)-1H-benzimidazole, was determined using NMR, IR, MS, UV/Vis, fluorescence spectroscopy, and X-ray single crystal structure analysis. These techniques offer insights into the electronic configuration, conformation, and overall geometry of the molecule, which are essential for understanding its reactivity and properties (Hranjec et al., 2008).

Chemical Reactions and Properties

Chemical properties of such molecules include their reactivity towards various chemical reagents and conditions. The introduction of different functional groups or substituents can significantly alter the chemical behavior of the compound. For example, the synthesis of benzimidazole derivatives involves photochemical and oxidation reactions, indicating a route that could be relevant for modifying the compound for specific applications or studies (Hranjec et al., 2008).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline form, are determined by the compound's molecular structure. Spectroscopic analysis, such as NMR and IR, alongside X-ray crystallography, provide data on the compound's phase behavior, stability, and intermolecular interactions. These characteristics are crucial for predicting the compound's behavior in different environments and for various applications (Hranjec et al., 2008).

Chemical Properties Analysis

The chemical properties analysis focuses on the compound's reactivity, including potential reactions with nucleophiles, electrophiles, and other organic compounds. This analysis can guide the development of derivatives with desired properties or predict the compound's behavior under various chemical conditions. Understanding these properties is essential for applications in material science, catalysis, and organic synthesis (Hranjec et al., 2008).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Imidazopyridines have been used in various fields of medicinal chemistry due to their diverse bioactivity.

Future Directions

Imidazopyridines have attracted significant interest due to their wide range of applications in medicinal chemistry. Therefore, compounds like “1-[(6-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]-3-(2-methylphenyl)-3-pyrrolidinol” could potentially have interesting applications in the future.